![molecular formula C20H25NO2S B6136860 2-(3-phenylpropyl)-4-[3-(2-thienyl)propanoyl]morpholine](/img/structure/B6136860.png)
2-(3-phenylpropyl)-4-[3-(2-thienyl)propanoyl]morpholine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(3-phenylpropyl)-4-[3-(2-thienyl)propanoyl]morpholine, also known as TPPM, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. TPPM belongs to the class of compounds known as morpholines, which are cyclic organic compounds that contain a nitrogen atom.
Mechanism of Action
The mechanism of action of 2-(3-phenylpropyl)-4-[3-(2-thienyl)propanoyl]morpholine is not fully understood, but it is believed to act through the modulation of various neurotransmitter systems in the brain, including dopamine, serotonin, and glutamate. This compound has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that plays a key role in the growth and survival of neurons.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including the inhibition of oxidative stress and inflammation, the modulation of mitochondrial function, and the regulation of calcium homeostasis. This compound has also been shown to improve cognitive function and memory in animal models.
Advantages and Limitations for Lab Experiments
One advantage of 2-(3-phenylpropyl)-4-[3-(2-thienyl)propanoyl]morpholine is its relatively low toxicity, which makes it a promising candidate for further preclinical and clinical studies. However, one limitation of this compound is its poor solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are a number of future directions for research on 2-(3-phenylpropyl)-4-[3-(2-thienyl)propanoyl]morpholine. One area of focus is the elucidation of its mechanism of action, which could lead to the development of more targeted and effective therapeutic interventions. Another area of focus is the optimization of its pharmacokinetic properties, such as solubility and bioavailability, to improve its clinical utility. Additionally, further studies are needed to explore the potential therapeutic applications of this compound in other fields of medicine, such as oncology and immunology.
Synthesis Methods
The synthesis of 2-(3-phenylpropyl)-4-[3-(2-thienyl)propanoyl]morpholine involves the reaction of 3-(2-thienyl)propanoic acid with 2-(3-phenylpropyl)amine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting intermediate is then treated with morpholine to yield this compound.
Scientific Research Applications
2-(3-phenylpropyl)-4-[3-(2-thienyl)propanoyl]morpholine has been studied for its potential therapeutic applications in various fields of medicine. It has been shown to have neuroprotective effects in animal models of Parkinson's disease, Alzheimer's disease, and stroke. This compound has also been studied for its potential use in the treatment of depression and anxiety disorders.
properties
IUPAC Name |
1-[2-(3-phenylpropyl)morpholin-4-yl]-3-thiophen-2-ylpropan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25NO2S/c22-20(12-11-19-10-5-15-24-19)21-13-14-23-18(16-21)9-4-8-17-6-2-1-3-7-17/h1-3,5-7,10,15,18H,4,8-9,11-14,16H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PCNJHZYJJZJJOP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(CN1C(=O)CCC2=CC=CS2)CCCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.